N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methoxybenzyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound appears to contain several functional groups, including a sulfonyl group attached to a fluorophenyl group, an oxazinan ring, and a methoxybenzyl group attached to an oxalamide group. These groups could potentially confer a variety of chemical properties to the compound .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely quite complex. It would be best visualized using specialized chemical software. The presence of multiple functional groups and a cyclic structure could result in a variety of interesting chemical properties .Chemical Reactions Analysis
The reactivity of this compound would be determined by its functional groups. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the oxazinan ring might be able to participate in ring-opening reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility could be affected by the presence of polar groups like the sulfonyl and oxalamide groups .Scientific Research Applications
Photodynamic Therapy Applications
- Zinc Phthalocyanine Derivatives : A study by Pişkin, Canpolat, and Öztürk (2020) explored the synthesis and properties of new zinc phthalocyanine derivatives, including those with benzenesulfonamide groups similar to the compound . These derivatives show promise in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity
- Pyridazinyl Sulfonamide Derivatives : Mohamed (2007) investigated the synthesis of new pyridazinyl sulfonamide derivatives, including compounds with structural elements akin to the given compound. These derivatives displayed significant antibacterial activities against various bacteria, highlighting their potential in antimicrobial applications (Mohamed, 2007).
Antiandrogen Activity
- Nonsteroidal Antiandrogens : Tucker, Crook, and Chesterson (1988) synthesized a series of compounds, including derivatives of 2-hydroxypropionanilides with substituted thio groups and corresponding sulfones, showing antiandrogen activity. These findings suggest potential applications in treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).
Catalytic Applications
- Oxidative Enantioselective α-Fluorination : Li, Wu, and Wang (2014) studied the oxidative enantioselective α-fluorination of aliphatic aldehydes, a process facilitated by N-heterocyclic carbene catalysis. This research indicates the potential use of such compounds in catalytic applications, particularly in organic synthesis (Li, Wu, & Wang, 2014).
Insecticide Development
- Flubendiamide : Tohnishi et al. (2005) described Flubendiamide, a novel insecticide with a unique chemical structure featuring sulfonylalkyl and other novel substituents. The insecticidal activity, especially against lepidopterous pests, suggests the relevance of similar compounds in developing new insecticides (Tohnishi et al., 2005).
Agricultural Applications
- Herbicides with Fluorine Substitution : Hamprecht, Würzer, and Witschel (2004) discussed the effects of fluorine atoms introduction into benzoxazin-4-one derivatives, significantly changing their herbicidal properties. This research indicates the potential agricultural applications of compounds with similar structures (Hamprecht, Würzer, & Witschel, 2004).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(4-methoxyphenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O6S/c1-30-17-7-3-15(4-8-17)13-23-20(26)21(27)24-14-19-25(11-2-12-31-19)32(28,29)18-9-5-16(22)6-10-18/h3-10,19H,2,11-14H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQUVFRUOUZZNKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.